Protein Degrader Building Blocks
  • Protein degrader 1 hydrochloride
    Protein degrader 1 hydrochloride
    • Cat. No.:
    • B560622
    • CAS No.:
    • 1448189-80-7
    • Molecular Formula:
    • C₂₂H₃₁ClN₄O₃S
    • Molecular Weight:
    • 467.02
    Description
    VHL ligand 1 is a building block in the synthesis of proteolysis-targeting chimera technologies (PROTACs). It is the von Hippel-Lindau (VHL) E3 ligase binding portion of some VHL-based PROTACs, including BET PRO...
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  • Amino-PEG4-Boc
    Amino-PEG4-Boc
    • Cat. No.:
    • B605463
    • CAS No.:
    • 581065-95-4
    • Molecular Formula:
    • C15H31NO6
    • Molecular Weight:
    • 321.41 g/mol
    Description
    Amino-PEG4-t-butyl ester is a PEG derivative containing an amino group with a t-butyl protected carboxyl group. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehy...
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  • Amino-PEG5-Boc
    Amino-PEG5-Boc
    • Cat. No.:
    • B605465
    • CAS No.:
    • 1446282-18-3
    • Molecular Formula:
    • C17H35NO7
    • Molecular Weight:
    • 365.5 g/mol
    Description
    Amino-PEG5-t-butyl ester is a PEG derivative containing an amino group with a t-butyl protected carboxyl group. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyd...
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  • NH2-PEG6-Boc
    NH2-PEG6-Boc
    • Cat. No.:
    • B605467
    • CAS No.:
    • Molecular Formula:
    • C19H39NO8
    • Molecular Weight:
    • 409.5 g/mol
    Description
    Amino-PEG6-t-butyl ester is a PEG derivative containing an amino group with a t-butyl protected carboxyl group. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyd...
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  • Azido-PEG5-CH2CO2H
    Azido-PEG5-CH2CO2H
    • Cat. No.:
    • B605867
    • CAS No.:
    • Molecular Formula:
    • C12H23N3O7
    • Molecular Weight:
    • 321.33 g/mol
    Description
    Azido-PEG5-CH2CO2H is a PEG derivative containing an azide group with a terminal carboxylic acid. The hydrophilic PEG spacer increases solubility in aqueous media. The azide group can react with alkyne, BCN, DBC...
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  • Bromo-PEG1-Acid
    Bromo-PEG1-Acid
    • Cat. No.:
    • B606382
    • CAS No.:
    • Molecular Formula:
    • C5H9BrO3
    • Molecular Weight:
    • 197.03 g/mol
    Description
    Bromo-PEG1-acid is a PEG derivative containing a bromide group and a terminal carboxylic acid. The bromide (Br) is a very good leaving group for nucleophilic substitution reactions. The terminal carboxylic acid ...
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  • Bromo-PEG2-acid
    Bromo-PEG2-acid
    • Cat. No.:
    • B606385
    • CAS No.:
    • Molecular Formula:
    • C7H13BrO4
    • Molecular Weight:
    • 241.08 g/mol
    Description
    Bromo-PEG2-acid is a PEG derivative containing a bromide group and a terminal carboxylic acid. The bromide (Br) is a very good leaving group for nucleophilic substitution reactions. The terminal carboxylic acid ...
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  • Bromo-PEG3-Acid
    Bromo-PEG3-Acid
    • Cat. No.:
    • B606390
    • CAS No.:
    • Molecular Formula:
    • C9H17BrO5
    • Molecular Weight:
    • 285.13 g/mol
    Description
    Bromo-PEG3-acid is a PEG derivative containing a bromide group and a terminal carboxylic acid. The bromide (Br) is a very good leaving group for nucleophilic substitution reactions. The terminal carboxylic acid ...
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  • Triphenylmethyl chloride
    Triphenylmethyl chloride
    • Cat. No.:
    • B1668838
    • CAS No.:
    • 76-83-5
    • Molecular Formula:
    • C19H15CL
    • Molecular Weight:
    • 278.8 g/mol
    Description
    Chlorotriphenylmethane is a biochemical.
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  • Hydroxy-PEG4-(CH2)2-Boc
    Hydroxy-PEG4-(CH2)2-Boc
    • Cat. No.:
    • B1673976
    • CAS No.:
    • 518044-32-1
    • Molecular Formula:
    • C15H30O7
    • Molecular Weight:
    • 322.39 g/mol
    Description
    Hydroxy-PEG4-t-butyl ester is a PEG derivative containing a hydroxyl group with a t-butyl ester. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables further derivatizatio...
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